5-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)-2-oxoethyl)-6-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-[4-(2,3-dichlorophenyl)piperazin-1-yl]-2-oxoethyl]-6-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H18Cl2N4O3/c1-10-11(16(25)21-17(26)20-10)9-14(24)23-7-5-22(6-8-23)13-4-2-3-12(18)15(13)19/h2-4H,5-9H2,1H3,(H2,20,21,25,26)
• InChI Key: GOJNMYOETNILDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CC(=O)N2CCN(CC2)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H18Cl2N4O3
• Molecular Weight: 397.3 g/mol

Description

The compound contains a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives show a wide range of biological and pharmaceutical activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperazine derivatives can be synthesized through various methods, including the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Scientific Research Applications

• Antifungal Applications : A compound from the 1,2,4-triazole class, similar in structure to the specified chemical, has been synthesized and characterized for potential antifungal applications. Its solubility in various solvents was studied, revealing poor solubility in buffer solutions and better solubility in alcohols, which is crucial for its biological application (Volkova, Levshin, & Perlovich, 2020).

• Anticonvulsant Activity : Studies on similar pyrrolidine-2,5-dione derivatives have shown potential as anticonvulsant agents. Initial pharmacological screening using acute models of seizures in mice revealed significant promise for these compounds, indicating their potential therapeutic application in epilepsy treatment (Rybka et al., 2017).

• Analgesic and Anti-Inflammatory Agents : Novel compounds synthesized from visnaginone and khellinone, structurally related to the query compound, have shown promise as analgesic and anti-inflammatory agents. These compounds exhibited significant inhibition of cyclooxygenase enzymes, indicating their potential use in pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Molecular Docking Studies : A synthesized compound, 1,5-bis(4-chlorophenyl)-3-(2-(4-methylpiperazin-1-yl)quinolin-3-yl)pentane-1,5-dione, has been characterized and subjected to DFT calculations, revealing its potential for interaction with biological targets. This study enhances the understanding of such compounds' molecular mechanisms (Murugesan et al., 2021).

• Antimicrobial Activities : Compounds with a similar structural framework have been synthesized and tested for antimicrobial activities. These studies have identified several derivatives with potent activity against Gram-positive and Gram-negative bacteria, demonstrating their potential as antimicrobial agents (Al-Wahaibi et al., 2021).

Mechanism of Action

The mechanism of action would depend on the specific biological or pharmacological activity of the compound. Piperazine derivatives are found in various drugs and have diverse mechanisms of action.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the wide range of activities exhibited by piperazine derivatives, this compound could have interesting biological or pharmacological properties worth investigating.